5-((2-Hydroxyethyl)amino)-2-methylphenol
Overview
Description
5-((2-Hydroxyethyl)amino)-2-methylphenol, also known as 5-amino-2-methylphenol or 2-amino-5-methylphenol, is an aromatic compound that is widely used in the field of organic synthesis. It is a phenolic compound with a wide range of applications in various scientific research fields, such as pharmacology, biochemistry, and medicinal chemistry. The compound is known for its versatility and is used in a variety of processes such as synthesis, catalysis, and drug design.
Scientific Research Applications
Cosmetic Industry: Hair Dye Formulations
2-Methyl-5-hydroxyethylaminophenol: is extensively used in the formulation of permanent hair dyes. It acts as a coupler in oxidative hair dye systems, where it interacts with other ingredients to produce color within the hair fiber . The compound is part of a controlled chemical reaction that occurs inside the hair shaft, leading to the formation of colorant molecules that are too large to escape, thus ensuring the permanence of the dye .
Biomedical Research: Drug Development
This compound has potential applications in biomedical research, particularly in drug development. Its structural properties could be utilized to create derivatives that interact with biological systems. For example, similar compounds have been studied for their ability to form water-soluble forms of fullerenes, which are promising in the development of various drugs .
Material Science: Optical Properties and Thermal Stability
In material science, 5-((2-Hydroxyethyl)amino)-2-methylphenol could be investigated for its optical properties and thermal stability. Compounds with similar structures have been examined for their crystal structure determination and their interactions, which are crucial for developing materials with specific optical characteristics .
Dermatology: Skin Care Applications
Recent studies suggest that derivatives of this compound can improve skin texture and tone by stimulating collagen production. This property makes it a valuable ingredient in anti-aging skincare products, as it helps to firm and plump the skin .
Analytical Chemistry: Chromatography
The compound is used in analytical chemistry, particularly in chromatography, to analyze various substances. Its unique properties allow it to act as a standard or a reagent in the separation of enantiomers and other complex mixtures .
Environmental Monitoring: Air Quality Assessment
2-Methyl-5-hydroxyethylaminophenol: can be applied in environmental monitoring, specifically in assessing air quality. It can be used in gas chromatography to analyze volatiles and other pollutants in the air, contributing to the understanding of environmental health and safety .
Photodynamic Therapy: Cancer Treatment
Compounds with similar structures have been explored for their use in photodynamic therapy, a treatment method for cancer. They can act as photosensitizers, which, upon activation by light, produce reactive oxygen species that can kill cancer cells .
Veterinary Medicine: Antimicrobial and Antiviral Applications
In veterinary medicine, derivatives of this compound could be synthesized to explore their antimicrobial and antiviral activities. Such properties are beneficial in the development of treatments for various animal diseases .
properties
IUPAC Name |
5-(2-hydroxyethylamino)-2-methylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-7-2-3-8(6-9(7)12)10-4-5-11/h2-3,6,10-12H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGRFRBUGAPOJDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NCCO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70203849 |
Source
|
| Record name | 2-Methyl-5-hydroxyethylaminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-((2-Hydroxyethyl)amino)-2-methylphenol | |
CAS RN |
55302-96-0 |
Source
|
| Record name | 5-[(2-Hydroxyethyl)amino]-2-methylphenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55302-96-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-((2-Hydroxyethyl)amino)-2-methylphenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055302960 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methyl-5-hydroxyethylaminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-[(2-hydroxyethyl)amino]-o-cresol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.148 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-(2-HYDROXYETHYLAMINO)-2-METHYLPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T872B9E83J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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